3-Bromo-6-fluoro-2-methoxybenzenemethanol

• IUPAC Name: (3-bromo-6-fluoro-2-methoxyphenyl)methanol
• InChI: InChI=1S/C8H8BrFO2/c1-12-8-5(4-11)7(10)3-2-6(8)9/h2-3,11H,4H2,1H3
• InChI Key: DZNKCCAFFQLVSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1CO)F)Br
• Molecular Formula: C8H8BrFO2
• DSSTOX Substance ID: DTXSID30800939
• Molecular Weight: 235.05 g/mol
• CAS No.: 648439-20-7

Description

“3-Bromo-6-fluoro-2-methoxybenzenemethanol”, also known as BFMM or BFMB, is an organic compound with the molecular formula C8H8BrFO2. It has a molecular weight of 235.05. The IUPAC name for this compound is (3-bromo-6-fluoro-2-methoxyphenyl)methanol.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H8BrFO2/c1-12-8-5(4-11)7(10)3-2-6(8)9/h2-3,11H,4H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

The compound is solid at room temperature. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

• Synthesis of Derivatives for Receptor Antagonists : 3-Bromo-6-fluoro-2-methoxybenzenemethanol is involved in the synthesis of derivatives that act as receptor antagonists, particularly for dopamine D2 and D3, and serotonin-3 (5-HT3) receptors. An example is the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a potent antagonist (Hirokawa et al., 2000).

• Development of Sterically Protected Groups in Chemistry : The compound plays a role in the development of sterically hindered bromobenzenes, such as 2-bromo-1,5-di-t-butyl-3-(methoxymethyl)benzene, which are used to stabilize low-coordinate phosphorus compounds and in cyclization reactions (Yoshifuji et al., 1993).

• Radiotracer Synthesis for PET Imaging : It is utilized in synthesizing radiotracers like 6-Fluoro-PBR28 for PET imaging, specifically targeting the TSPO 18 kDa ligand. This process involves fluorination and has applications in neuroinflammation studies (Damont et al., 2011).

• Stereochemistry Studies in Organic Synthesis : The compound is important in studying the stereochemistry of elimination reactions in organic synthesis, providing insights into syn-type and anti-elimination processes (Sugita et al., 1979).

• Application in Lithium-Ion Battery Technology : this compound-related compounds like 4-bromo-2-fluoromethoxybenzene have been studied as bi-functional electrolyte additives in lithium-ion batteries. They enhance thermal stability and provide overcharge protection (Zhang Qian-y, 2014).

• Fluorine Chemistry and Cobalt-catalyzed Reactions : The compound aids in understanding the chemoselectivity of cobalt-catalyzed reactions, particularly in the synthesis of various fluorobenzoic acid derivatives from bromo,fluoro- and chloro,fluorobenzenes (Boyarskiy et al., 2010).

Safety and Hazards

The compound has been classified under the GHS07 pictogram, with the signal word "Warning". The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338. For more detailed safety information, you can refer to its Material Safety Data Sheet (MSDS).